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Compound of Interest

Compound Name: MRS2690

Cat. No.: B10772397

Essential Safety and Handling Guide for
MRS2690

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of MRS2690, a potent P2Y14 receptor agonist. The following guidelines are based on standard
laboratory practices for potent small molecules, as a specific Safety Data Sheet (SDS) for
MRS2690 is not publicly available. Users are strongly advised to consult their institution's
Environmental Health and Safety (EHS) department for specific protocols.

Chemical and Biological Properties

MRS2690 is a potent agonist for the P2Y14 receptor, a G-protein coupled receptor involved in
various physiological processes, including immune responses.[1][2][3] It is significantly more
potent than the endogenous agonist UDP-glucose.[4]
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Property

Value

Source

Chemical Name

Diphosphoric acid 1-a-D-
glucopyranosyl ester 2-[(4'-
methylthio)uridin-5"-yl] ester
disodium salt

Tocris Bioscience

R&D Systems, Tocris

Molecular Formula C15H22N2Na2016P2S o
Bioscience
] R&D Systems, Tocris
Molecular Weight 626.33 g/mol o
Bioscience
Purity >98% (HPLC) Tocris Bioscience

Biological Activity

Potent P2Y14 receptor agonist
(EC50 = 49 nM)

Tocris Bioscience

Solubility

Typically reconstituted in water

R&D Systems, Tocris

Bioscience

Storage

Store at -20°C

R&D Systems, Tocris

Bioscience

Personal Protective Equipment (PPE)

Due to its high potency, appropriate PPE is mandatory to prevent accidental exposure.

PPE Category

Specification

Rationale

Hand Protection

Nitrile gloves (double-gloving

recommended)

Prevents skin contact.

Eye Protection

Safety glasses with side

shields or safety goggles

Protects eyes from splashes.

Body Protection

Laboratory coat

Prevents contamination of

personal clothing.

Respiratory Protection

Use in a certified chemical

fume hood

Minimizes inhalation risk of the

powdered form.

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10772397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Operational Plan: Handling and Reconstitution

Extreme care should be taken when handling the solid form of MRS2690 to avoid generating
dust.

Step-by-Step Handling Protocol:

o Preparation: Before handling, ensure the chemical fume hood is certified and functioning
correctly. Prepare all necessary equipment, including microcentrifuge tubes, pipettes, and
the reconstitution solvent (e.g., sterile water).

¢ Weighing: If weighing the solid compound, do so within the chemical fume hood on a
calibrated analytical balance. Use appropriate weighing paper or a tared microcentrifuge
tube.

» Reconstitution:
o Slowly add the desired volume of solvent to the vial containing the solid MRS2690.
o Cap the vial securely and vortex gently until the solid is completely dissolved.

o For specific concentrations, refer to the batch-specific molecular weight on the product's
Certificate of Analysis.[5]

 Aliquoting and Storage:

o Aliquot the reconstituted solution into smaller, single-use volumes to avoid repeated
freeze-thaw cycles.

o Clearly label each aliquot with the compound name, concentration, and date of
preparation.

o Store the stock solution and aliquots at -20°C.[4]

Disposal Plan

All waste generated from handling MRS2690 should be considered chemical waste and
disposed of according to institutional guidelines.
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Waste Segregation and Disposal:

e Solid Waste: Used weighing paper, contaminated pipette tips, and empty vials should be
placed in a designated solid chemical waste container.

o Liquid Waste: Unused reconstituted solutions and aqueous waste from experiments should
be collected in a designated aqueous chemical waste container.

o Contaminated PPE: Used gloves and disposable lab coats should be disposed of in the
appropriate solid waste stream as per your institution's policy.

Do not dispose of MRS2690 or its solutions down the drain or in the regular trash.[6][7][8]

Experimental Protocols and Visualizations
Experimental Workflow: In Vitro Calcium Mobilization
Assay

This workflow outlines a typical experiment to assess the agonist activity of MRS2690 by
measuring intracellular calcium mobilization in a cell line expressing the P2Y 14 receptor.
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l
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Caption: Workflow for a calcium mobilization assay using MRS2690.
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P2Y14 Receptor Signaling Pathway

MRS2690 activates the P2Y14 receptor, which is primarily coupled to the Gi alpha subunit of
the heterotrimeric G protein.[2] This initiates a signaling cascade that leads to the inhibition of

adenylyl cyclase and subsequent cellular responses.
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Caption: Simplified P2Y 14 receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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